Cas no 103175-61-7 (2-bromo-2-4-dichloropropiophenone)

• Product Name: 2-bromo-2-4-dichloropropiophenone
• CAS No: 103175-61-7
• MF: C₉H₇BrCl₂O
• MW: 281.961280107498
• CID: 105993
• PubChem ID: 10923991
• Update Time: 2025-05-23

2-bromo-2-4-dichloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-4-dichloropropiophenone
• 2-bromo-1-(2,4-dichloro-phenyl)-propane-1-one
• 2'-BROMO-2, ,4 - DICHLOROBENZENE ACETONE
• 2-bromo-1-(2,4-dichlorophenyl)propan-1-one
• 2-Bromo-1-(2.4-Dichlorophenyl)Propan-1-One
• 2-bromo-2,4-dichloropropiophenone
• 2-Bromo-1-(2,4-dichlorophenyl)propane-1-one
• AKOS010522804
• 2-Bromo-1-(2,4-dichlorophenyl)-propan-1-one
• A844360
• 2-bromo-2',4'-dichloropropiophenone
• SCHEMBL1922201
• KQHLBMVGQBPSMT-UHFFFAOYSA-N
• 2-bromo-1-(2,4-dichloro-phenyl)-propan-1-one
• [2-(2-propenyloxy)ethyl]-Benzene
• MFCD09743922
• 92821-93-7
• SY358145
• 103175-61-7
• 2-bromo-1-(2,4-dichlorophenyl)-1-propanone
• AMY31481
• 1-Propanone, 2-bromo-1-(2,4-dichlorophenyl)-

• Inchi： 1S/C9H7BrCl2O/c1-5(10)9(13)7-3-2-6(11)4-8(7)12/h2-5H,1H3
• InChI Key： KQHLBMVGQBPSMT-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1Cl)Cl)=O

Computed Properties

• Exact Mass: 279.90573g/mol
• Monoisotopic Mass: 279.90573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 281.96g/mol
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-bromo-2-4-dichloropropiophenone

Comprehensive Overview of 2-Bromo-2,4-Dichloropropiophenone (CAS No. 103175-61-7)

2-Bromo-2,4-dichloropropiophenone (CAS No. 103175-61-7) is a synthetic organic compound with a unique molecular structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its bromine and chlorine substituents, which confer specific chemical properties and reactivity. The compound's structure and reactivity make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 2-bromo-2,4-dichloropropiophenone is C₉H₆BrCl₂O, and its molecular weight is approximately 264.95 g/mol. The compound is a white to off-white solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane, acetone, and ethanol. These solubility properties make it suitable for use in various chemical reactions and processes.

In recent years, 2-bromo-2,4-dichloropropiophenone has garnered significant attention due to its potential as a building block in the synthesis of bioactive compounds. Research has shown that the presence of bromine and chlorine substituents can influence the biological activity of molecules derived from this compound. For instance, studies have explored the use of 2-bromo-2,4-dichloropropiophenone as a precursor in the synthesis of antiviral agents, antimicrobial compounds, and anticancer drugs.

The synthetic versatility of 2-bromo-2,4-dichloropropiophenone has been demonstrated through various chemical transformations. One notable application is its use in Suzuki-Miyaura coupling reactions, where it serves as an aryl bromide for the formation of biaryl compounds. These biaryl structures are prevalent in many bioactive molecules and pharmaceuticals, making 2-bromo-2,4-dichloropropiophenone an essential intermediate in drug discovery and development.

In addition to its role as a synthetic intermediate, 2-bromo-2,4-dichloropropiophenone has been studied for its potential biological activities. Recent research has focused on its antimicrobial properties against various bacterial strains. Studies have shown that derivatives of 2-bromo-2,4-dichloropropiophenone exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antimicrobial agents to combat drug-resistant infections.

The antiviral potential of 2-bromo-2,4-dichloropropiophenone has also been explored. Research has indicated that certain derivatives of this compound can inhibit the replication of viral pathogens such as influenza virus and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry or replication processes within host cells. These findings highlight the potential of 2-bromo-2,4-dichloropropiophenone-based compounds in developing novel antiviral therapies.

In the field of cancer research, 2-bromo-2,4-dichloropropiophenone has shown promise as a lead compound for the development of anticancer drugs. Studies have demonstrated that derivatives of this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The selective toxicity towards cancer cells over normal cells makes these compounds attractive candidates for further preclinical and clinical evaluation.

The safety profile of 2-bromo-2,4-dichloropropiophenone is an important consideration for its use in pharmaceutical applications. Toxicological studies have been conducted to assess the potential risks associated with exposure to this compound. While some studies have reported mild toxicity at high concentrations, the overall safety profile appears favorable when used under controlled conditions. Ongoing research aims to optimize the safety and efficacy of 2-bromo-2,4-dichloropropiophenone-based compounds through structural modifications and formulation strategies.

In conclusion, 2-bromo-2,4-dichloropropiophenone (CAS No. 103175-61-7) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new applications and improve our understanding of its biological activities, positioning it as a valuable tool in drug discovery and development.